Cas no 1638888-83-1 (2-Acetyl-5-bromobenzaldehyde)

• Product Name: 2-Acetyl-5-bromobenzaldehyde
• CAS No: 1638888-83-1
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• MDL: MFCD32710832
• CID: 5463835
• PubChem ID: 89757841
• Update Time: 2025-11-03

2-Acetyl-5-bromobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-5-bromobenzaldehyde
• AT31724
• Z3325945176
• 4'-Bromo-2'-formylacetophenone

• MDL： MFCD32710832
• Inchi： 1S/C9H7BrO2/c1-6(12)9-3-2-8(10)4-7(9)5-11/h2-5H,1H3
• InChI Key： NTJORNVYXYDIMB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C)=O)=C(C=O)C=1

Computed Properties

• Exact Mass: 225.96294 g/mol
• Monoisotopic Mass: 225.96294 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 227.05
• XLogP3: 1.8
• Topological Polar Surface Area: 34.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Acetyl-5-bromobenzaldehyde

Recent Advances in the Study of 2-Acetyl-5-bromobenzaldehyde (CAS: 1638888-83-1) in Chemical Biology and Pharmaceutical Research

2-Acetyl-5-bromobenzaldehyde (CAS: 1638888-83-1) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of novel pharmaceuticals and agrochemicals. Recent studies have highlighted its potential as a versatile building block for the construction of heterocyclic compounds, which are often associated with significant biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-Acetyl-5-bromobenzaldehyde as a precursor for the synthesis of brominated indole derivatives. These derivatives exhibited promising inhibitory activity against several kinase targets, including those implicated in cancer progression. The study employed a multi-step synthetic route, with the bromoacetyl moiety playing a critical role in facilitating subsequent cyclization reactions. The results underscore the compound's utility in medicinal chemistry, particularly in the design of kinase inhibitors.

Another significant advancement was reported in Organic Letters, where 2-Acetyl-5-bromobenzaldehyde was utilized in a palladium-catalyzed cross-coupling reaction to generate biaryl aldehydes. These biaryl structures are commonly found in drugs targeting inflammatory diseases. The study demonstrated that the bromine atom at the 5-position enhances the reactivity of the aldehyde group, enabling efficient coupling under mild conditions. This finding opens new avenues for the streamlined synthesis of complex pharmaceutical intermediates.

From a mechanistic perspective, recent computational studies have shed light on the electronic properties of 2-Acetyl-5-bromobenzaldehyde. Density functional theory (DFT) calculations revealed that the bromine substituent significantly influences the compound's reactivity by modulating the electron density of the aromatic ring. These insights are invaluable for rational drug design, as they allow researchers to predict and optimize the behavior of derivatives in biological systems.

In the context of drug discovery, 2-Acetyl-5-bromobenzaldehyde has also been investigated as a potential scaffold for antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of Schiff base derivatives from this compound, which exhibited potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics.

Looking ahead, the versatility of 2-Acetyl-5-bromobenzaldehyde continues to inspire innovative applications. Ongoing research is exploring its use in the development of fluorescent probes for bioimaging, leveraging its unique photophysical properties. Additionally, its role in the synthesis of covalent inhibitors—a growing area in drug discovery—is being actively investigated. These developments highlight the compound's enduring relevance in chemical biology and pharmaceutical research.

In conclusion, 2-Acetyl-5-bromobenzaldehyde (CAS: 1638888-83-1) remains a compound of significant interest due to its synthetic flexibility and biological potential. The latest research underscores its value as a building block for diverse therapeutic agents and as a tool for understanding molecular interactions. As synthetic methodologies and computational tools advance, further breakthroughs involving this compound are anticipated in the coming years.